Cas no 2227716-83-6 ((2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine)

• Product Name: (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine
• CAS No: 2227716-83-6
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 5836901
• PubChem ID: 165704041
• Update Time: 2025-11-01

(2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine
• EN300-1926160
• 2227716-83-6

• Inchi： 1S/C8H12BrN3/c1-6(10)2-3-8-11-4-7(9)5-12-8/h4-6H,2-3,10H2,1H3/t6-/m1/s1
• InChI Key： KDQBTFTYSIXDAJ-ZCFIWIBFSA-N
• SMILES： BrC1C=NC(CC[C@@H](C)N)=NC=1

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine

Introduction to (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine (CAS No. 2227716-83-6)

(2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine, with the CAS number 2227716-83-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine consists of a butan-2-amine moiety attached to a 5-bromopyrimidine ring. The presence of the bromine atom and the specific stereochemistry at the chiral center (R) contribute to its distinct properties and biological activities. Recent studies have highlighted the importance of such structural features in modulating interactions with biological targets, particularly in the context of drug discovery and development.

In terms of synthesis, (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 5-bromopyrimidine with an appropriate amine precursor, followed by stereoselective manipulation to achieve the desired (R) configuration. The synthetic route is optimized to ensure high yields and purity, which are crucial for downstream applications in biological assays and clinical trials.

The biological activity of (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine has been extensively studied in various in vitro and in vivo models. Preliminary data suggest that this compound exhibits potent activity against specific targets, such as kinases and receptors, which are implicated in several disease pathways. For instance, recent research has shown that (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine can effectively inhibit the activity of certain kinases involved in cancer progression, making it a potential lead compound for anticancer drug development.

Beyond its anticancer potential, (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine has also shown promise in other therapeutic areas. Studies have demonstrated its ability to modulate neurotransmitter systems, suggesting potential applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

To further explore the therapeutic potential of (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacokinetics, pharmacodynamics, and adverse effects. Preliminary results from phase I trials have been encouraging, with no significant safety concerns reported thus far.

In addition to its therapeutic applications, (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine has also been investigated for its use as a research tool. Its unique properties make it valuable for studying specific biological processes and validating new targets. Researchers are leveraging this compound to gain deeper insights into disease mechanisms and identify novel therapeutic strategies.

The future prospects for (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine are promising. Ongoing research efforts aim to optimize its structure for improved potency and selectivity, as well as to develop more efficient synthetic methods. Collaborative efforts between academic institutions and pharmaceutical companies are driving these advancements, with the ultimate goal of bringing this compound closer to clinical use.

In conclusion, (2R)-4-(5-bromopyrimidin-2-yl)butan-2-amine (CAS No. 2227716-83-6) is a fascinating compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of focus for scientists and clinicians alike. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.